N,N-Diethylbenzamide-d5

• Molecular Formula: C₁₁H₁₀D₅NO
• Molecular Weight: 182.27
• Synonyms: NSC 16060-d5; R 2-d5; R 2 (insect repellent)-d5; Rebemid-d5; Rebemide-d5; Benzoic Acid N,N-Diethylamide-d5; Benzoic Acid Diethylamide-d5; Benzoyldiethylamine-d5; _x000B_

Description

N,N-Diethylbenzamide-d5 is a deuterated analog of N,N-diethylbenzamide, where five hydrogen atoms in the ethyl groups are replaced with deuterium. This modification enhances its utility in analytical applications, particularly as an internal standard in mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies due to its isotopic stability and minimal metabolic interference . Structurally, it retains the benzamide backbone (C₆H₅CON) with two ethyl groups substituted on the nitrogen. The deuterium substitution increases its molecular mass slightly compared to the non-deuterated form, improving resolution in spectroscopic techniques.

Key applications include:

• Metabolic Studies: Used to trace metabolic pathways without isotopic interference .
• Pharmaceutical Research: Stabilizes pharmacokinetic analyses by reducing background noise in detection methods.

Comparison with Similar Compounds

N,N-Diethylbenzamide (Non-Deuterated)

• Molecular Formula: C₁₁H₁₅NO vs. C₁₁H₁₀D₅NO for the deuterated form.
• Metabolism: Undergoes oxidative mono-N-deethylation followed by hydrolysis to ethylamine and benzoic acid, which conjugates with glycine to form hippuric acid. Deuterated analogs exhibit slower metabolic rates due to the kinetic isotope effect, reducing enzymatic cleavage .
• Analytical Utility: Non-deuterated forms lack isotopic distinction, making them less reliable as internal standards in quantitative MS.

N,N-Dimethylbenzamide (CAS: 6341-56-0)

• Molecular Formula: C₉H₁₁NO.
• Physical Properties : Smaller alkyl groups reduce lipophilicity (logP ~1.2) compared to N,N-diethylbenzamide (logP ~2.5), affecting membrane permeability and metabolic stability.
• Metabolism : Faster hydrolysis due to lower steric hindrance, yielding methylamine and benzoic acid. Unlike diethyl derivatives, dimethyl analogs are less persistent in biological systems .

N,N-Dibenzylbenzamide (CAS: 23825-35-6)

• Molecular Formula: C₂₁H₁₉NO.
• Structural Impact : Benzyl groups increase molecular weight (301.39 g/mol) and steric bulk, enhancing resistance to enzymatic degradation. This makes it suitable for prolonged pharmacological activity studies .
• Applications : Used in synthesizing opioid analogs (e.g., benzylfentanyl derivatives), where bulky substituents modulate receptor binding affinity .

5-Amino-2-methoxy-N,N-dimethylbenzamide (CAS: 22802-73-9)

• Molecular Formula : C₁₀H₁₄N₂O₂.
• Functional Groups: Methoxy and amino groups introduce hydrogen-bonding capacity, improving aqueous solubility (logP ~0.8) compared to diethyl derivatives.
• Synthetic Utility : Serves as a precursor in benzimidazole derivatives, highlighting the role of substituents in directing heterocyclic synthesis .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Molar Mass (g/mol)	logP	Key Metabolic Pathway
N,N-Diethylbenzamide-d5	C₁₁H₁₀D₅NO	~198.3*	~2.5	Mono-deethylation → hydrolysis
N,N-Diethylbenzamide	C₁₁H₁₅NO	177.24	2.5	Mono-deethylation → hydrolysis
N,N-Dimethylbenzamide	C₉H₁₁NO	149.19	1.2	Direct hydrolysis
N,N-Dibenzylbenzamide	C₂₁H₁₉NO	301.39	4.1	Slow enzymatic cleavage
5-Amino-2-methoxy-N,N-dimethylbenzamide	C₁₀H₁₄N₂O₂	194.23	0.8	Demethylation → conjugation

*Estimated based on deuterium substitution.

Research Findings and Implications

• Metabolic Stability : Deuterated compounds like N,N-Diethylbenzamide-d5 show prolonged half-lives in vivo, making them ideal for tracer studies .
• Structural Flexibility : Bulkier substituents (e.g., dibenzyl groups) reduce metabolic rates but may compromise solubility, necessitating formulation adjustments .
• Synthetic Versatility: Functional group variations (e.g., methoxy, amino) expand utility in drug design, as seen in benzimidazole derivatives .